Luffariolide H

• Molecular Formula: C26H38O5
• Molecular Weight: 430.6 g/mol
• IUPAC Name: 2-hydroxy-3-[(2R)-6-methoxy-5-[(E)-4-methyl-6-(2,6,6-trimethylcyclohex-2-en-1-yl)hex-3-enyl]-3,6-dihydro-2H-pyran-2-yl]-2H-furan-5-one
• InChI: InChI=1S/C26H38O5/c1-17(11-13-21-18(2)9-7-15-26(21,3)4)8-6-10-19-12-14-22(30-25(19)29-5)20-16-23(27)31-24(20)28/h8-9,12,16,21-22,24-25,28H,6-7,10-11,13-15H2,1-5H3/b17-8+/t21?,22-,24?,25?/m1/s1
• InChI Key: ROWRTPPXNRLNTJ-HNWCXRNUSA-N
• Isomeric SMILES: CC1=CCCC(C1CC/C(=C/CCC2=CC[C@@H](OC2OC)C3=CC(=O)OC3O)/C)(C)C
• Canonical SMILES: CC1=CCCC(C1CCC(=CCCC2=CCC(OC2OC)C3=CC(=O)OC3O)C)(C)C
• synonyms: luffariolide H

Description

Luffariolide H is a natural product found in Luffariella with data available.

Scientific Research Applications

Mechanical Properties and Engineering Applications

• Stiffness, Strength, and Energy Absorption : Luffariolide H (Luffa sponge) has been studied for its mechanical properties, particularly its stiffness, strength, and energy absorption capacities. These properties make it comparable to some metallic cellular materials, suggesting its potential as a sustainable engineering material for various practical applications (Shen et al., 2012).

• Composite Material Development : Research on this compound focuses on developing composite materials from Luffa material in different proportions. Its mechanical properties are calculated to determine the best composition for practical engineering applications (Gopal et al., 2020).

Sustainable Construction and Material Science

• Cement Mortar Enhancement : Studies indicate the effectiveness of chemically treated this compound fibers in enhancing the cracking resistance and drying shrinkage properties of cement mortar. This underscores its utility in sustainable construction materials (Tong et al., 2014).

• Solar Photothermal Conversion : this compound, through chemical treatment, has shown potential in solar photothermal conversion for water purification, with a high solar evaporation rate. This application is significant for producing freshwater in remote areas and refugee camps (Saleque et al., 2021).

Environmental Applications

• Water Treatment and Adsorption : this compound-based adsorbents have been explored for decontaminating wastewater. Its application ranges from removing toxic metals and dyes to emerging pollutants, emphasizing its role in eco-friendly and economical water treatment solutions (Anastopoulos & Pashalidis, 2020).

• Dye Removal and Biosorption : The biomass fiber of this compound has been used successfully as a biosorbent for dye removal from aqueous solutions. This application demonstrates its potential as a cost-effective alternative to more expensive adsorbents currently in use (Boudechiche et al., 2016).

Biomedical and Pharmacological Research

• Anti-Cancer Properties : Extracts from this compound (Luffa acutangula) have been identified to possess anticancer properties. Studies reveal their effectiveness against human colon cancer cells and breast cancer stem cells, suggesting the potential for therapeutic applications in oncology (Shang et al., 2012; Abdel-Salam et al., 2019) (Abdel-Salam et al., 2019).

• Anti-HIV Activities : Luffin P1, derived from the seeds of this compound, has demonstrated anti-HIV-1 activity. Its ability to inhibit HIV-1 in infected cell lines and its unique mode of action make it a notable subject for further research in HIV treatment (Ng et al., 2011).